4-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)morpholine

• IUPAC Name: [4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H25N3O3/c1-14-12-18-5-2-16(14)23-13-15-3-6-19(7-4-15)17(21)20-8-10-22-11-9-20/h2,5,12,15H,3-4,6-11,13H2,1H3
• InChI Key: DBYVZAHMRCNSHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)N3CCOCC3
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol
• CAS No.: 2640956-90-5

Description

The compound is a complex organic molecule that contains a morpholine ring and a piperidine ring, both of which are common structures in medicinal chemistry. The morpholine ring is a six-membered ring with one oxygen atom and one nitrogen atom, while the piperidine ring is a six-membered ring with one nitrogen atom. The compound also contains a 3-methylpyridin-4-yl group, which is a type of pyridine, a basic heterocyclic organic compound.

Molecular Structure Analysis

The compound’s structure is likely to be fairly rigid due to the presence of the morpholine and piperidine rings. The 3-methylpyridin-4-yl group could potentially participate in pi stacking interactions, which could be relevant in its interactions with biological targets.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing morpholine and piperidine rings can participate in a variety of chemical reactions. For example, the nitrogen atoms in these rings can act as nucleophiles in substitution reactions.

Mechanism of Action

4-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)morpholine acts as a versatile precursor for the synthesis of various organic compounds and pharmaceuticals. It acts as an electrophile in nucleophilic substitution reactions, and can also act as a base in the formation of enamines. This compound can also act as a nucleophile in the formation of carbon-nitrogen bonds, and can be used in the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported to have some anti-inflammatory effects, and has been found to inhibit the growth of certain bacterial species. It has also been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

4-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)morpholine is a versatile compound with numerous applications in scientific research and laboratory experiments. It is a readily available compound that can be synthesized through a variety of methods. It is also relatively inexpensive and has a low toxicity profile. However, it is important to note that this compound is a flammable compound and should be handled with care.

Future Directions

The potential of 4-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)morpholine for use in scientific research and laboratory experiments is vast. Future research may focus on the synthesis of novel pharmaceuticals and organic compounds using this compound as a precursor. Additionally, further studies may be conducted to investigate the biochemical and physiological effects of this compound, as well as its potential applications in drug delivery and sensing. Other possible future directions include the development of new catalytic reactions using this compound, and the exploration of its potential uses in materials science.

Synthesis Methods

4-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)morpholine can be synthesized through a variety of methods, such as the condensation of 3-methylpyridine-4-carboxaldehyde and morpholine, or the reaction of piperidine-1-carbonyl chloride with morpholine. The most common method is the reaction of morpholine and 3-methylpyridine-4-carboxaldehyde in the presence of an acid catalyst. The reaction of these two compounds produces this compound and water as a byproduct. The reaction is typically carried out at room temperature in an inert atmosphere.

Scientific Research Applications

4-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)morpholine has been widely used in scientific research due to its versatile properties and wide range of applications. It has been used in the synthesis of various organic compounds, such as pyridines, amines, and heterocyclic compounds. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antifungal agents, and anti-tumor agents. This compound has also been used in the synthesis of metal complexes, which have potential applications in the fields of catalysis, drug delivery, and sensing.